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Compound of Interest
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CAS No.: 8015-41-6
Cat. No.: B1229771
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Suprofen is a non-steroidal anti-inflammatory drug (NSAID) belonging to the propionic acid
class.[1] Like other NSAIDs, it exhibits analgesic, antipyretic, and anti-inflammatory properties.
[2] Though its systemic use has been largely discontinued in some regions due to potential
renal effects, it has been utilized topically in ophthalmic solutions.[3] This technical guide
provides an in-depth overview of Suprofen's chemical structure, physicochemical properties,
and pharmacological profile, intended for professionals in research and drug development.

Chemical and Physical Properties

Suprofen is chemically known as 2-[4-(thiophene-2-carbonyl)phenyl]propanoic acid.[1][4][5] Its
structure features a central phenylpropanoic acid moiety, which is characteristic of the profen
class of NSAIDs, substituted with a thiophene-2-carbonyl group.[1]

Table 1: Chemical Identifiers and Formula
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Identifier Value

2-[4-(thiophene-2-carbonyl)phenyl]propanoic
IUPAC Name [4-(thiop yl)phenyl]prop

acid[1]
CAS Number 40828-46-4[4][5]
Molecular Formula C14H12035[4][5][6]

) CC(C1=CC=C(C=C1)C(=0)C2=CC=CS2)C(=0)
Canonical SMILES

O[1][4][5]

InChl Key MDKGKXOCJGEUJW-UHFFFAOYSA-N[3][5]
Table 2: Physicochemical Properties

Property Value

Molecular Weight 260.31 g/mol [5][6]

Appearance White to light yellow powder/crystal[7]

Melting Point 121.0 to 125.0 °CJ[7]

Boiling Point Data not readily available

Insoluble in water; Soluble in DMSO (=82.8

Solubility

mg/mL) and Ethanol (=52.3 mg/mL)[4][6]
pKa 3.91[1]
LogP 2.2[1]

Pharmacological Properties

The primary mechanism of action of Suprofen, like other NSAIDs, is the inhibition of
cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins.[2][8]
Prostaglandins are lipid compounds that mediate inflammation, pain, and fever.[8]

Table 3: Pharmacological Parameters
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Parameter Description

Inhibition of cyclooxygenase-1 (COX-1) and
) ) cyclooxygenase-2 (COX-2) enzymes,
Mechanism of Action i ) o )
preventing the conversion of arachidonic acid to

prostaglandins.[2]

Protein Binding 20%][3]
] Primarily hepatic, involving cytochrome P450
Metabolism )
isozyme 2C9.[1]
o Data not readily available in detail, but renal
Elimination

excretion is a known pathway for NSAIDs.

Signaling Pathway: Mechanism of Action

Suprofen exerts its anti-inflammatory effect by blocking the prostaglandin synthesis pathway.
The following diagram illustrates this mechanism.
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Caption: Suprofen's inhibition of COX-1/2 in the prostaglandin pathway.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Suprofen are
extensive and proprietary. However, a general overview of methodologies commonly employed
for NSAIDs is provided below.

Synthesis
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The synthesis of Suprofen can be achieved through various organic chemistry routes. A
common approach involves the Friedel-Crafts acylation of a substituted phenylpropanoic acid
precursor with 2-thenoyl chloride.

General Synthetic Steps:
» Starting Material Preparation: Synthesis of the appropriate phenylpropanoic acid derivative.

» Friedel-Crafts Acylation: Reaction of the phenylpropanoic acid with 2-thenoyl chloride in the
presence of a Lewis acid catalyst (e.g., AICIs).

o Work-up and Purification: The reaction mixture is quenched, and the crude product is
extracted. Purification is typically achieved through recrystallization or column
chromatography.

Purification

Purification of the synthesized Suprofen is crucial to remove unreacted starting materials,
byproducts, and catalysts.

o Recrystallization: A common method involves dissolving the crude product in a suitable hot
solvent and allowing it to cool slowly, leading to the formation of pure crystals.

o Column Chromatography: For higher purity, silica gel column chromatography can be
employed, using an appropriate solvent system to separate Suprofen from impurities.

In Vitro Efficacy Testing

The anti-inflammatory activity of Suprofen is primarily assessed by its ability to inhibit COX
enzymes.

Cyclooxygenase (COX) Inhibition Assay:
e Enzyme Preparation: Purified COX-1 and COX-2 enzymes are used.

» Substrate and Inhibitor Incubation: The enzymes are incubated with arachidonic acid (the
substrate) in the presence and absence of varying concentrations of Suprofen.
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e Prostaglandin Measurement: The amount of prostaglandin E2 (PGE-z) produced is quantified
using methods such as Enzyme-Linked Immunosorbent Assay (ELISA).

» ICso Determination: The concentration of Suprofen that causes 50% inhibition of enzyme
activity (ICso) is calculated to determine its potency.

Experimental Workflow

The following diagram outlines a typical workflow for the in vitro evaluation of a potential NSAID

like Suprofen.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Synthesis & Purification

Chemical Synthesis
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COX-1/COX-2 Inhibition Assay

Cell-Based Inflammation Assay (e.g., LPS-stimulated macrophages)
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Data Interpretation & Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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